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For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the investigational topical pan-Janus kinase
(JAK) inhibitor, LNK01004, against the current standard of care for the treatment of atopic
dermatitis (AD). The information is compiled from publicly available clinical trial data and is
intended to provide a comprehensive overview for research and drug development
professionals.

Executive Summary

LNKO01004 is a novel, skin-restricted, topical pan-JAK inhibitor being developed by Lynk
Pharmaceuticals for the treatment of mild-to-moderate and moderate-to-severe atopic
dermatitis.[1][2] Clinical trial data from Phase Ib and Phase Il studies suggest that LNK01004 is
effective in reducing the signs and symptoms of AD with a favorable safety profile,
characterized by minimal systemic exposure.[2][3][4] The current standard of care for atopic
dermatitis is multifaceted and includes topical corticosteroids (TCS), topical calcineurin
inhibitors (TCIs), and more recently, other topical JAK inhibitors such as ruxolitinib. For
moderate-to-severe cases, systemic agents like the biologic dupilumab are also used. This
guide will focus on comparing LNK01004 with topical standards of care.
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Mechanism of Action: Targeting the JAK-STAT
Pathway

Atopic dermatitis is a chronic inflammatory skin disease driven by a complex interplay of
immune dysregulation. The Janus kinase/signal transducer and activator of transcription
(JAK/STAT) signaling pathway plays a pivotal role in mediating the effects of multiple pro-
inflammatory cytokines implicated in the pathogenesis of AD.[5][6][7][8] LNK01004, as a pan-
JAK inhibitor, is designed to locally modulate this pathway in the skin, thereby reducing
inflammation and pruritus associated with the disease. Its "skin-restricted" design aims to
minimize systemic absorption and potential side effects.[2][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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